Cas no 2171818-96-3 (N,N-dimethyl-2-(trifluoromethyl)-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: N,N-dimethyl-2-(trifluoromethyl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2171818-96-3
• MF: C₉H₉F₃N₄
• MW: 230.189771413803
• CID: 6090933
• PubChem ID: 165533139
• Update Time: 2025-05-21

N,N-dimethyl-2-(trifluoromethyl)-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-(trifluoromethyl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• 2171818-96-3
• EN300-1582117
• N,N-dimethyl-2-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C9H9F3N4/c1-16(2)7-5-3-4-13-6(5)14-8(15-7)9(10,11)12/h3-4H,1-2H3,(H,13,14,15)
• InChI Key： KBUYRMHBQHATHA-UHFFFAOYSA-N
• SMILES： FC(C1N=C2C(C=CN2)=C(N=1)N(C)C)(F)F

Computed Properties

• Exact Mass: 230.07793079g/mol
• Monoisotopic Mass: 230.07793079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.8Ų

Additional information on N,N-dimethyl-2-(trifluoromethyl)-7H-pyrrolo2,3-dpyrimidin-4-amine

N,N-Dimethyl-2-(Trifluoromethyl)-7H-Pyrrolo[2,3-D]Pyrimidin-4-Amine (CAS No. 2171818-96-3)

N,N-Dimethyl-2-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine, commonly referred to by its CAS number CAS No. 2171818-96-3, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are known for their unique structural features and versatile applications. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of N,N-Dimethyl-2-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine is characterized by a fused pyrrole and pyrimidine ring system, with substituents that include a trifluoromethyl group and dimethylamino groups. These functional groups contribute to its distinct chemical properties, such as enhanced stability, reactivity, and bioavailability. The trifluoromethyl group, in particular, imparts electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological systems.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its structural features make it an ideal candidate for targeting specific biological pathways and receptors. For instance, researchers have explored its role as a kinase inhibitor, which could be pivotal in developing treatments for various diseases, including cancer and inflammatory disorders. The dimethylamino groups enhance the compound's ability to interact with biological targets, making it a promising lead compound for further optimization.

In addition to its pharmacological applications, N,N-Dimethyl-2-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine has shown potential in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent research has focused on its ability to form self-assembled monolayers and its compatibility with various fabrication techniques, which could pave the way for innovative applications in nanotechnology.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity levels. These methods not only ensure the scalability of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

From a toxicological perspective, studies on N,N-Dimethyl-2-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine have revealed its low acute toxicity in preclinical models. However, further investigations are required to fully understand its long-term effects and potential bioaccumulation properties. Regulatory agencies have emphasized the importance of thorough safety assessments before considering this compound for therapeutic or industrial applications.

In conclusion, N,N-Dimethyl-2-(trifluoromethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2171818-96-3) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future research endeavors. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both scientific innovation and practical applications.